Benzyl-(1,4,9-trioxa-dispiro[4.2.4.2]tetradec-12-yl)-amine

• IUPAC Name: N-benzyl-4,9,12-trioxadispiro[4.2.48.25]tetradecan-1-amine
• InChI: InChI=1S/C18H25NO3/c1-2-4-15(5-3-1)14-19-16-6-11-20-17(16)7-9-18(10-8-17)21-12-13-22-18/h1-5,16,19H,6-14H2
• InChI Key: NAJQPCBAZQEMBM-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(C1NCC3=CC=CC=C3)CCC4(CC2)OCCO4
• Molecular Formula: C18H25NO3
• Molecular Weight: 303.4 g/mol

Description

Benzyl-(1,4,9-trioxa-dispiro[4.2.4.2]tetradec-12-yl)-amine is a chemical compound with potential applications in scientific research. It is a spirocyclic compound that contains a benzyl group and a tetraoxaspiro ring system. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Scientific Research Applications

1. Synthesis and Characterization of Spiro Compounds

Benzyl-(1,4,9-trioxa-dispiro[4.2.4.2]tetradec-12-yl)-amine and related compounds have been extensively used in the synthesis of novel spiro compounds. Research has demonstrated the efficient synthesis of dispiro compounds derived from lawsone moiety, using benzyl amine in cycloaddition reactions. These synthesized compounds are characterized for their regiochemistry, showcasing their potential in creating structurally complex and novel molecules with potential applications across various fields of chemistry and pharmacology (Hamama, Hassanien, & Zoorob, 2021).

2. Enhanced Photoresponse in Excitonic Solar Cells

The molecule has been used as a secondary absorber in solid-state excitonic solar cells. It significantly enhances the photoresponse when blended with other materials, showing an extended spectral response and increased power conversion efficiency. This indicates its potential utility in improving solar cell technologies (Driscoll et al., 2010).

3. Anti-Inflammatory Applications

A series of spirothiazolidinone polymers, synthesized using a compound structurally similar to this compound, exhibited significant anti-inflammatory activities. These polymers were tested in vivo and showed promising results, indicating their potential use in developing new anti-inflammatory drugs (Abdel-Rahman, Hussein, & Hussein, 2016).

4. Optical and Thermal Properties of Novel Polyimides

In material sciences, particularly in the development of novel polyimides, derivatives of this compound have been synthesized and characterized. These polyimides displayed unique organosolubility, optical transparency, and thermal stability, suggesting their potential application in various high-performance materials (Zhang et al., 2010).